Cas no 6271-69-8 ( )

• Product Name: &nbsp
• CAS No: 6271-69-8
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 957432
• PubChem ID: 235419
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-(hydroxymethyl)-1-phenyl-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• NSC-408987
• NSC-36785
• SMR001526757
• NSC36785
• MLS002608001
• CHEMBL2141439
• HMS3085O23
• 6271-69-8
• DTXSID20284325
• NSC408987
•  

• Inchi： 1S/C18H18O4/c19-10-14-16(18(21)22)15(11-6-2-1-3-7-11)12-8-4-5-9-13(12)17(14)20/h1-9,14-17,19-20H,10H2,(H,21,22)
• InChI Key： RAESRZQFJCRAIX-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C2C=CC=CC=2)C(C(=O)O)C1CO

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 547.3°C at 760 mmHg
• Flash Point: 298.8°C
• Refractive Index: 1.631
• PSA: 77.76
• LogP: 2.17480